Cas no 1274891-85-8 (2-Amino-7-octenoic acid)

• Product Name: 2-Amino-7-octenoic acid
• CAS No: 1274891-85-8
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5744965
• PubChem ID: 52911091
• Update Time: 2025-11-06

2-Amino-7-octenoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL4260017
• FT-0772445
• 2-amino-7-octenoicacid
• 1274891-85-8
• (2S)-2-Amino-7-octenoic acid
• DTXSID001311903
• MFCD01941261
• 7-Octenoic acid, 2-amino-
• AB87084
• AB86847
• 2-amino-7-octenoic acid
• (D,L)-2-Amino-oct-7-enoic acid (H-DL-Nle(vinyl)-OH)
• 2-Amino-7-octenoic acid

• Inchi： 1S/C8H15NO2/c1-2-3-4-5-6-7(9)8(10)11/h2,7H,1,3-6,9H2,(H,10,11)
• InChI Key： VXVRWMRIUKRFMP-UHFFFAOYSA-N
• SMILES： OC(C(CCCCC=C)N)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.018±0.06 g/cm3(Predicted)
• Boiling Point: 287.7±40.0 °C(Predicted)
• pka: 2.54±0.24(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-7-octenoic acid

Professional Introduction to 2-Amino-7-octenoic Acid (CAS No. 1274891-85-8)

2-Amino-7-octenoic acid, a compound with the chemical identifier CAS No. 1274891-85-8, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural properties, has garnered attention due to its potential applications in drug development and biochemical research. The presence of both an amino group and a double bond in its molecular structure makes it a versatile intermediate for synthesizing more complex molecules.

The chemical structure of 2-amino-7-octenoic acid consists of an eight-carbon chain with an amino group (-NH₂) attached to the second carbon and a double bond between the seventh and eighth carbons. This configuration imparts specific reactivity and solubility characteristics, making it valuable in various chemical reactions. The compound's solubility profile in both polar and non-polar solvents further enhances its utility in synthetic chemistry.

In recent years, the study of 2-amino-7-octenoic acid has been extended to explore its role in biological systems. Research has indicated that this compound may serve as a precursor in the biosynthesis of certain amino acids and lipids. The double bond in its structure allows for various transformations, including hydrogenation, oxidation, and polymerization, which are crucial steps in organic synthesis.

One of the most promising areas of research involving 2-amino-7-octenoic acid is its potential application in the development of novel pharmaceuticals. Studies have shown that derivatives of this compound can exhibit inhibitory effects on certain enzymes and receptors, making them candidates for therapeutic use. For instance, modifications to the side chain or the introduction of additional functional groups can alter the biological activity of the molecule, leading to compounds with enhanced efficacy or selectivity.

The pharmaceutical industry has been particularly interested in exploring the pharmacological properties of 2-amino-7-octenoic acid. Researchers have synthesized several analogs to evaluate their potential as drug candidates for treating various diseases. These studies have highlighted the compound's ability to interact with biological targets, such as enzymes and ion channels, which are involved in metabolic pathways and signal transduction processes.

Moreover, the chemical synthesis of 2-amino-7-octenoic acid has been optimized to improve yield and purity. Advances in synthetic methodologies have enabled chemists to produce this compound with high precision, facilitating further research into its applications. Techniques such as catalytic hydrogenation, asymmetric synthesis, and enzymatic catalysis have been employed to modify the structure of this molecule efficiently.

The biochemical significance of 2-amino-7-octenoic acid extends beyond its role as a synthetic intermediate. It has been implicated in various metabolic pathways that are essential for cellular function. For example, studies suggest that this compound may be involved in the biosynthesis of polyunsaturated fatty acids (PUFAs), which are crucial for maintaining cell membrane integrity and fluidity. The presence of a double bond in its structure allows for further elongation and functionalization, making it a key building block in lipid metabolism.

In conclusion, 2-amino-7-octenoic acid (CAS No. 1274891-85-8) is a multifaceted compound with significant potential in pharmaceutical chemistry and biochemistry. Its unique structural features make it a valuable intermediate for synthesizing complex molecules, while its biological activity suggests possible applications in drug development. Ongoing research continues to uncover new aspects of this compound's utility, reinforcing its importance in both academic and industrial settings.